2-bromo-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide” is a compound that contains an oxadiazole ring, which is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds . Oxadiazole derivatives are an important class of heterocyclic compounds due to their broad range of chemical and biological properties .
Synthesis Analysis
An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups .Molecular Structure Analysis
The molecular formula of this compound is C8H8BrNO . The structure of two anilines was studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed .Chemical Reactions Analysis
The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom . The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus .Physical and Chemical Properties Analysis
The molecular weight of this compound is 214.059 . The compound is soluble in water .Scientific Research Applications
Design and Synthesis for Anticancer Properties
A series of benzamides, including structures similar to 2-bromo-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide, have been synthesized and evaluated for anticancer activities against various cancer cell lines. Some derivatives exhibited higher anticancer activities compared to the reference drug, etoposide, demonstrating the potential of these compounds in cancer treatment (Ravinaik et al., 2021).
Microwave-Promoted Synthesis
N-(4-Methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, structurally related to the compound of interest, have been efficiently synthesized using microwave irradiation. This method offers a cleaner, more efficient, and faster synthesis process compared to traditional thermal heating, highlighting advancements in synthetic methodologies (Saeed, 2009).
Molecular Interaction and Structural Analysis
Hirshfeld Surface Analysis and DFT Calculations
The synthesis, X-ray structure, Hirshfeld surface analysis, and DFT calculations of antipyrine derivatives closely related to this compound have been conducted. These studies provide deep insights into the intermolecular interactions, stability, and electronic properties of similar compounds, which are crucial for understanding their behavior in various applications (Saeed et al., 2020).
Crystal Structure and Theoretical Studies
The crystal structure and theoretical calculations of 2-bromo-N-(2,4-difluorobenzyl)benzamide, a structurally related compound, have been thoroughly analyzed. Such studies are pivotal for comprehending the molecular geometry, electronic structure, and potential chemical reactivity of similar benzamide derivatives (Polo et al., 2019).
Biological Activity and Potential Applications
Antimicrobial and Anticancer Properties
Compounds structurally akin to this compound have been synthesized and evaluated for their antimicrobial and anticancer activities. Some derivatives exhibited significant biological activities, indicating the potential of these compounds in pharmacological applications (Desai et al., 2016).
Mechanism of Action
Target of Action
Compounds containing the 1,2,4-oxadiazole moiety have been studied for their anti-infective properties, suggesting potential targets could be enzymes or proteins involved in infectious diseases .
Mode of Action
Compounds with a 1,2,4-oxadiazole moiety are known to interact with their targets through hydrogen bond acceptor properties . The electronegativities of nitrogen and oxygen in the oxadiazole ring allow for strong hydrogen bond formation .
Biochemical Pathways
Given the anti-infective properties of similar compounds, it can be inferred that the compound may interfere with the biochemical pathways of infectious agents .
Pharmacokinetics
The molecular weight of the compound is 200033 , which is within the optimal range for drug-like molecules, suggesting good bioavailability.
Result of Action
Similar compounds with a 1,2,4-oxadiazole moiety have shown anti-bacterial, anti-viral, and anti-leishmanial activities , suggesting that this compound may have similar effects.
Future Directions
The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus . Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry .
Properties
IUPAC Name |
2-bromo-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrN3O2/c1-7-14-10(17-15-7)6-13-11(16)8-4-2-3-5-9(8)12/h2-5H,6H2,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGHPDJUYZKVPKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.